Cas no 952654-62-5 (Raltegravir b-D-Glucuronide)

Raltegravir b-D-Glucuronide structure
Raltegravir b-D-Glucuronide structure
Product Name:Raltegravir b-D-Glucuronide
CAS No:952654-62-5
MF:C26H29FN6O11
MW:620.540469884872
CID:802592
PubChem ID:49849448
Update Time:2024-12-09

Raltegravir b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosiduronic acid,4-[[[(4-fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl-2-[1-methyl-1-[[(5-methyl-1,3,4-oxadiazol-2-yl)carbonyl]amino]ethyl]-6-oxopyrimidin-5-yl
    • Raltegravir β-D-Glucuronide
    • (2S,3S,4S,5R,6S)-6-[4-[(4-fluorophenyl)methylcarbamoyl]-1-methyl-2-[2-[(5-methyl-1,3,4-oxadiazole-2-carbonyl)amino]propan-2-yl]-6-oxopyrimidin-5-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
    • b-D-Glucopyranosiduronic acid,4-[[[(4-fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl...
    • b-D-Glucopyranosiduronic acid,4-[[[(4-fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl-2-[1-methyl-1-[[(5-methyl-1,3,
    • Raltegravir -D-Glucuronide
    • RALTEGRAVIR ß-D-GLUCURONIDE
    • Raltegravir β-D-Gluc
    • 4-[[[(4-Fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl-2-[1-methyl-1-[[(5-methyl-1,3,4-oxadiazol-2-yl)carbonyl]amino]ethyl]-6-oxopyrimidin-5-yl
    • A-D-Glucopyranosiduronic Acid
    • A-D-Glucuronide
    • Raltegrav
    • Raltegravir
    • 4-[[[(4-Fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl-2-[1-methyl-1-[[(5-methyl-1,3,4-oxadiazol-2-yl)carbonyl]amino]ethyl]-6-oxopyrimidin-5-yl β-D-glucopyranosiduronic acid (ACI)
    • D
    • Q53CNM2XZH
    • Raltegravir beta -D-Glucuronide
    • 4-[[[(4-Fluorophenyl)methyl]amino]carbonyl]-1,6-dihydro-1-methyl-2-[1-methyl-1-[[(5-methyl-1,3,4-oxadiazol-2-yl)carbonyl]amino]ethyl]-6-oxopyrimidin-5-yl -D-Glucopyranosiduronic Acid
    • UNII-Q53CNM2XZH
    • Raltegravir .beta.-D-glucuronide
    • Raltegravir M2
    • 952654-62-5
    • DTXSID10678673
    • Raltegravir beta-D-Glucuronide
    • beta-D-Glucopyranosiduronic acid, 4-((((4-fluorophenyl)methyl)amino)carbonyl)-1,6-dihydro-1-methyl-2-(1-methyl-1-(((5-methyl-1,3,4-oxadiazol-2-yl)carbonyl)amino)ethyl)-6-oxopyrimidin-5-yl
    • (2S,3S,4S,5R,6S)-6-((4-((4-Fluorobenzyl)carbamoyl)-1-methyl-2-(2-(5-methyl-1,3,4-oxadiazole-2-carboxamido)propan-2-yl)-6-oxo-1,6-dihydropyrimidin-5-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
    • .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 4-((((4-FLUOROPHENYL)METHYL)AMINO)CARBONYL)-1,6-DIHYDRO-1-METHYL-2-(1-METHYL-1-(((5-METHYL-1,3,4-OXADIAZOL-2-YL)CARBONYL)AMINO)ETHYL)-6-OXOPYRIMIDIN-5-YL
    • 4-{[(4-Fluorophenyl)methyl]carbamoyl}-1-methyl-2-{2-[(5-methyl-1,3,4-oxadiazole-2-carbonyl)amino]propan-2-yl}-6-oxo-1,6-dihydropyrimidin-5-yl beta-D-glucopyranosiduronic acid
    • Raltegravir b-D-Glucuronide
    • Inchi: 1S/C26H29FN6O11/c1-10-31-32-21(42-10)20(38)30-26(2,3)25-29-13(19(37)28-9-11-5-7-12(27)8-6-11)17(22(39)33(25)4)43-24-16(36)14(34)15(35)18(44-24)23(40)41/h5-8,14-16,18,24,34-36H,9H2,1-4H3,(H,28,37)(H,30,38)(H,40,41)/t14-,15-,16+,18-,24+/m0/s1
    • InChI Key: DNIJULFVNPGGMF-LKUMGPRMSA-N
    • SMILES: O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)C1C(=O)N(C)C(C(C)(C)NC(C2OC(C)=NN=2)=O)=NC=1C(=O)NCC1C=CC(F)=CC=1

Computed Properties

  • Exact Mass: 620.18800
  • Monoisotopic Mass: 620.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 9
  • Complexity: 1210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 246A^2
  • XLogP3: -1

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: 150-152°C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.687
  • PSA: 248.46000
  • LogP: -0.74130

Raltegravir b-D-Glucuronide Security Information

Raltegravir b-D-Glucuronide Pricemore >>

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